Cas no 2172594-54-4 (1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172594-54-4
• MF: C₉H₁₅F₃N₄
• MW: 236.237411737442
• CID: 5569642
• PubChem ID: 165596169
• Update Time: 2025-10-24

1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1596121
• [1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methanamine
• 2172594-54-4
• 1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine

• Inchi： 1S/C9H15F3N4/c1-5(2)6(3)16-8(9(10,11)12)7(4-13)14-15-16/h5-6H,4,13H2,1-3H3
• InChI Key： QYBHWCZAPOCVQX-UHFFFAOYSA-N
• SMILES： FC(C1=C(CN)N=NN1C(C)C(C)C)(F)F

Computed Properties

• Exact Mass: 236.12488098g/mol
• Monoisotopic Mass: 236.12488098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine

Chemical Profile of 1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172594-54-4)

1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by the CAS number 2172594-54-4, features a triazolylmethanamine core appended with a 3-methylbutan-2-yl side chain and a trifluoromethyl substituent on the triazole ring. Such structural motifs are often engineered to enhance binding affinity and metabolic stability, making this molecule a promising candidate for further exploration in drug discovery.

The presence of the trifluoromethyl group is particularly noteworthy, as it is a common pharmacophore in medicinal chemistry due to its ability to modulate electronic properties and improve pharmacokinetic profiles. The trifluoromethyl moiety can increase lipophilicity and binding affinity to biological targets, while also providing resistance to metabolic degradation. In contrast, the 3-methylbutan-2-yl side chain introduces hydrophobicity and steric bulk, which can be critical for optimizing interactions with protein receptors. The combination of these features suggests that this compound may exhibit selective activity against specific biological pathways.

The triazolylmethanamine core is another key structural element that warrants detailed examination. Triazoles are heterocyclic compounds known for their versatility in medicinal chemistry, often serving as scaffolds for bioactive molecules. The methanamine functionality at the 4-position of the triazole ring provides a nucleophilic site for further derivatization, enabling the synthesis of analogs with tailored properties. This structural flexibility makes 1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine a valuable intermediate for exploring novel therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for potential biological activity. Molecular modeling techniques, including docking studies and quantum mechanical calculations, have been employed to predict how this molecule might interact with biological targets. Preliminary simulations suggest that the trifluoromethyl group and the 3-methylbutan-2-yl side chain may engage in critical hydrophobic interactions with protein binding pockets, while the triazolylmethanamine moiety could form hydrogen bonds or other non-covalent interactions. These insights are crucial for guiding experimental efforts aimed at optimizing potency and selectivity.

In parallel, synthetic methodologies have been refined to facilitate access to structurally complex molecules like 1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine. Modern synthetic strategies often leverage transition-metal-catalyzed reactions and flow chemistry to improve efficiency and scalability. For instance, palladium-catalyzed cross-coupling reactions have been utilized to construct the triazole ring, while radical-based methods have been explored for introducing the trifluoromethyl group. Such advances not only streamline production but also allow for rapid diversification of the chemical space explored.

The potential applications of this compound are broad and span multiple therapeutic areas. Given its structural features, it may exhibit activity against enzymes or receptors implicated in inflammatory diseases, cancer, or infectious disorders. For example, triazolyl derivatives have shown promise as kinase inhibitors due to their ability to disrupt ATP binding pockets. Additionally, the lipophilic nature conferred by the 3-methylbutan-2-yl group could enhance oral bioavailability, making it an attractive candidate for systemic therapies.

Investigations into its pharmacological profile are ongoing, with particular interest in evaluating its interaction with target proteins through both experimental and computational approaches. High-throughput screening (HTS) campaigns have been initiated to assess activity against a diverse panel of enzymes and receptors. Meanwhile, structure-based drug design (SBDD) techniques are being employed to refine the molecule’s binding interactions further. These efforts aim to identify lead compounds that can be optimized into clinical candidates.

The synthesis of analogs derived from 1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine represents another avenue for expanding its therapeutic potential. By systematically modifying substituents such as the length or branching of the 3-methylbutan-2-yl side chain or exploring alternative positions for fluorination on the triazole ring, researchers can generate libraries of compounds with varying physicochemical properties and biological activities. Such libraries are instrumental in identifying structure-function relationships and guiding rational drug design.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to significant improvements in drug efficacy and persistence in vivo. The trifluoromethyl group in particular has been extensively studied for its ability to modulate metabolic stability by preventing oxidative degradation by cytochrome P450 enzymes. This characteristic is especially valuable for extending half-lives and improving therapeutic windows.

As research progresses, interdisciplinary collaborations between synthetic chemists, biologists, and computer scientists will be essential for maximizing the potential of molecules like 1-(3-methylbutan-2-y l)-5-(trifluorometh yl)-1H -1 , 2 , 3 -tri az ol -4 -y lm eth anamin e (CAS No . 2172594 -54 -4) . By integrating experimental data with computational predictions , researchers can accelerate the discovery process and bring novel therapeutics to fruition more efficiently .